Cas no 56967-03-4 ( )

• Product name: &nbsp
• CAS No: 56967-03-4
• MF: C₂₁H₂₇ClN₂O₈S₂
• MW: 535.0306828022
• CID: 946254
• PubChem ID: 24194264

  Chemical and Physical Properties

Names and Identifiers

• 4-[[4-[bis(2-methylsulfonyloxyethyl)amino]-2-methylphenyl]methylideneamino]benzoic acid,hydrochloride
• NSC166228
• NSC-166228
• 4-[(E)-{[4-(Bis{2-[(methanesulfonyl)oxy]ethyl}amino)-2-methylphenyl]methylidene}amino]benzoic acid--hydrogen chloride (1/1)
• DTXSID60638484
• 56967-03-4
•  

• Inchi： InChI=1S/C21H26N2O8S2.ClH/c1-16-14-20(23(10-12-30-32(2,26)27)11-13-31-33(3,28)29)9-6-18(16)15-22-19-7-4-17(5-8-19)21(24)25;/h4-9,14-15H,10-13H2,1-3H3,(H,24,25);1H
• InChI Key： GKYMLTKCZMAMQZ-UHFFFAOYSA-N
• SMILES： CC1=C(C=CC(=C1)N(CCOS(=O)(=O)C)CCOS(=O)(=O)C)C=NC2=CC=C(C=C2)C(=O)O.Cl

Computed Properties

• Exact Mass: 498.11318
• Monoisotopic Mass: 534.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 818
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 156A^2

Experimental Properties

• Density: 1.33
• Boiling Point: 788.6°C at 760 mmHg
• Flash Point: 430.8°C
• Refractive Index: 1.58
• PSA: 139.64